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Compound of Interest

Compound Name: Ammonium bromate

Cat. No.: B075889 Get Quote

For Immediate Action: Do Not Attempt Standard Disposal. Ammonium bromate is a highly

unstable and explosive compound requiring immediate, specialized attention.

This document provides critical safety and emergency response information for researchers,

scientists, and drug development professionals who may encounter ammonium bromate. The

extreme instability of this compound necessitates a protocol focused on immediate hazard

mitigation and expert intervention, not routine disposal.

Ammonium bromate (NH₄BrO₃) is a colorless crystalline solid that is highly soluble in water.

[1] It is a dangerously unstable compound that is prone to explosive decomposition.[1] Due to

its inherent instability, it is not commercially available and is rarely synthesized or stored. Any

unplanned presence of ammonium bromate should be treated as a critical emergency.

Immediate Hazards and Safety Precautions
Ammonium bromate is a powerful oxidizer and is highly sensitive to heat, shock, and friction.

It has been reported to decompose slowly even at temperatures as low as -5°C and can

explode at 54°C.[1] The decomposition can be violent, producing a mixture of toxic and

corrosive gases, including bromine, nitrogen oxides, and ammonia.

Key Hazard Information:
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Hazard Description

Explosive Instability
Highly sensitive to heat, shock, and friction.

Explodes at 54°C.[1]

Thermal Sensitivity Decomposes slowly at -5°C.[1]

Oxidizing Properties
As a bromate, it can violently react with

combustible and reducing materials.[2][3]

Hazardous Decomposition

Produces toxic and corrosive gases such as

bromine, nitrogen oxides, and ammonia upon

decomposition.[1]

Emergency Protocol for Suspected Ammonium
Bromate
If you suspect the presence of ammonium bromate, either through unintentional synthesis or

discovery, follow these steps immediately. Do not attempt to handle or dispose of the material

yourself.

Experimental Protocol: Emergency Response

Cease all work immediately. Extinguish all nearby flames and turn off any equipment that

generates heat or sparks.

Do not touch or move the container. Any form of friction, shock, or temperature change could

trigger an explosion.

Alert all personnel in the immediate vicinity. Evacuate the laboratory or the affected area

calmly and quickly.

Isolate the area. Prevent unauthorized personnel from entering.

Contact your institution's Environmental Health and Safety (EHS) department or a bomb

disposal unit immediately. Provide them with as much information as possible about the

suspected material and the circumstances of its formation.
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Follow the instructions of the emergency responders precisely. They have the specialized

training and equipment to handle highly explosive materials.

Logical Flow for Emergency Response
The following diagram illustrates the critical decision-making process upon encountering

suspected ammonium bromate.
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Suspected Ammonium Bromate Identified

Immediately Cease All Activities

DO NOT Touch or Move Container

Alert Personnel and Evacuate Area

Isolate the Hazard Zone

Contact EHS / Bomb Disposal Unit

Follow Expert Instructions

Hazard Neutralized by Experts

Click to download full resolution via product page

Caption: Emergency response workflow for suspected ammonium bromate.

Disclaimer: This information is intended for guidance in an emergency situation. The handling

of explosive compounds should only be performed by highly trained professionals. Always
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adhere to your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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